Cas no 677009-67-5 (2-Propanol,1-[(3-amino-6-methoxy-2-pyridinyl)amino]-(9CI))

• Product Name: 2-Propanol,1-[(3-amino-6-methoxy-2-pyridinyl)amino]-(9CI)
• CAS No: 677009-67-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 879062
• Update Time: 2024-03-05

2-Propanol,1-[(3-amino-6-methoxy-2-pyridinyl)amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(3-amino-6-methoxy-2-pyridinyl)amino]-(9CI)
• 2-Propanol, 1-[(3-amino-6-methoxy-2-pyridinyl)amino]-

• Inchi： 1S/C9H15N3O2/c1-6(13)5-11-9-7(10)3-4-8(12-9)14-2/h3-4,6,13H,5,10H2,1-2H3,(H,11,12)
• InChI Key： LHHSICOJWJZBAE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(OC)=CC=C1N)C(O)C

Computed Properties

• Exact Mass: 197.116
• Monoisotopic Mass: 197.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 406.2±45.0 °C(Predicted)
• pka: 14.57±0.20(Predicted)